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Compound of Interest

Compound Name: QM31

Cat. No.: B8105988 Get Quote

This document provides detailed safety and logistical information for the proper disposal of

QM31 products, specifically addressing both the liquid additive and powder additive

formulations. The following procedures are designed to ensure the safety of laboratory

personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with each QM31 product. The liquid and powder forms have distinct properties that require

specific handling measures.

Personnel Protective Equipment (PPE): Due to the corrosive nature of both the liquid and

powder forms, the following PPE is mandatory when handling QM31 products:

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves and a lab coat or other protective clothing.

Respiratory Protection: In case of dust, fumes, or mist, use a NIOSH-approved respirator.

Emergency Procedures: In case of accidental exposure, follow these first aid measures:

Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1][2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][2]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for the QM31 Liquid and Powder

Additives based on their Safety Data Sheets.

Property QM31 Liquid Additive QM31 Powder Additive

Signal Word Danger Danger

Hazard Statements

H314 - Causes severe skin

burns and eye damage. H318 -

Causes serious eye damage.

H402 - Harmful to aquatic life.

H290 - May be corrosive to

metals. H314 - Causes severe

skin burns and eye damage.

H318 - Causes serious eye

damage.

Storage Temperature Keep cool. Keep cool.

Primary Components

ALCOHOLS, C6-C12,

ETHOXYLATED (50-75%),

ALKYL (C10-C16)

BENZENESULFONIC ACID

(22.5-25%)

SODIUM METASILICATE (30-

50%)

Disposal Workflow
The proper disposal of QM31 products is critical to ensure personnel safety and environmental

protection. The following workflow outlines the necessary steps for compliant disposal.
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Start: Identify QM31 Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Ensure Proper Waste Containment

Step 3: Label Waste Container
('Hazardous Waste', 'Corrosive', Contents)

Step 4: Store in Designated Hazardous Waste Area

Step 5: Arrange for Licensed Hazardous Waste Disposal

Step 6: Complete Waste Disposal Documentation

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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